Cas no 2679949-54-1 (methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride)

• Product Name: methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride
• CAS No: 2679949-54-1
• MF: C₁₁H₁₅ClFNO₂
• MW: 247.693705797195
• MDL: MFCD34183930
• CID: 5644531
• PubChem ID: 165940711
• Update Time: 2025-05-24

methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28256749
• 2679949-54-1
• methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride

• MDL： MFCD34183930
• Inchi： 1S/C11H14FNO2.ClH/c1-15-11(14)7-10(13)6-8-3-2-4-9(12)5-8;/h2-5,10H,6-7,13H2,1H3;1H/t10-;/m0./s1
• InChI Key： DUMQASWHMHFNIA-PPHPATTJSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C[C@@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 247.0775346g/mol
• Monoisotopic Mass: 247.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride

Methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate Hydrochloride: A Comprehensive Overview

The compound methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride with CAS No 2679949-54-1 is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoate backbone with a fluorophenyl substituent, an amino group, and a methyl ester, all of which contribute to its versatile chemical behavior.

Recent studies have highlighted the importance of methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride in the context of enzyme inhibition and bioavailability enhancement. Researchers have explored its role as a potential precursor for more complex bioactive molecules, leveraging its stereochemistry and functional groups to design novel therapeutic agents. The presence of the fluorophenyl group, in particular, has been shown to enhance the molecule's ability to interact with biological targets, making it a valuable tool in medicinal chemistry.

One of the most promising applications of methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride lies in its use as an intermediate in the synthesis of peptide-based drugs. Its amino group provides a site for amide bond formation, enabling the construction of larger peptide structures with specific biological activities. Additionally, the methyl ester group can be easily modified or removed during synthesis, offering flexibility in drug design.

The stereochemistry of this compound, particularly the (3S) configuration, plays a critical role in its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles, and the (3S) configuration has been shown to optimize absorption and distribution in vivo. This makes methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride a valuable chiral building block in asymmetric synthesis.

Recent advancements in analytical techniques have allowed for a deeper understanding of the physical and chemical properties of methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These studies have also provided insights into its stability under various conditions, which is crucial for its storage and use in pharmaceutical applications.

In terms of synthesis, methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride can be prepared through a variety of methods, including enzymatic catalysis and stereoselective alkylation. These methods not only ensure high yields but also maintain the desired stereochemistry, which is essential for its biological activity. The use of biocatalysts has emerged as a green chemistry approach to synthesizing this compound, aligning with current trends toward sustainable chemical processes.

The pharmacokinetic profile of methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride has been extensively studied in preclinical models. Research indicates that it exhibits favorable absorption characteristics and moderate clearance rates, making it a promising candidate for further development into orally bioavailable drugs. Additionally, its metabolic pathways have been elucidated through metabolomics studies, providing valuable information for optimizing drug delivery systems.

One area where methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride has shown particular promise is in the treatment of neurodegenerative diseases. Its ability to modulate key enzymes involved in neurotransmitter metabolism suggests potential therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. Ongoing clinical trials are exploring its efficacy and safety profiles, with early results indicating encouraging outcomes.

In conclusion, methyl (3S)-3-amino-4-(3-fluorophenyl)butanoate hydrochloride represents a versatile and innovative compound with wide-ranging applications in drug discovery and development. Its unique chemical properties, coupled with advancements in synthetic methodologies and pharmacological research, position it as a key player in the field of medicinal chemistry.